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Compound of Interest

Compound Name: Iso-propyl 4-hydroxyphenylacetate

Cat. No.: B1640225

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides essential safety and logistical
information for the proper disposal of iso-propyl 4-hydroxyphenylacetate, ensuring
compliance with safety regulations and promoting a secure laboratory environment.

I. Hazard Identification and Safety Information

Before handling, it is crucial to be aware of the hazards associated with iso-propyl 4-
hydroxyphenylacetate. Based on available safety data, this chemical is classified with the
following hazards:

o Acute toxicity (Oral, Category 4): Harmful if swallowed.[1]
e Serious eye damage (Category 1): Causes serious eye damage.[1]

Table 1: Hazard and Disposal Information Summary for Iso-propyl 4-hydroxyphenylacetate
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Parameter

Information

Source

GHS Hazard Statements

H302: Harmful if swallowed.
H318: Causes serious eye

damage.

[1]

GHS Precautionary
Statements

P280: Wear eye
protection/face protection.
P301+P312: IF SWALLOWED:
Call a POISON
CENTER/doctor if you feel
unwell. P305+P351+P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P310:
Immediately call a POISON
CENTER/doctor. P501:
Dispose of contents/container
in accordance with
local/regional/national/internati

onal regulations.

[1]

Disposal Method

Do not dispose of via sewer or
municipal waste.[2] Must be
handled as hazardous waste
and disposed of by a licensed
professional waste disposal

service.

Container Requirements

Use chemically compatible,
leak-proof containers that are
tightly sealed. Label containers
clearly with the chemical name

and associated hazards.[2]

Il. Step-by-Step Disposal Protocol

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The following protocol outlines the necessary steps for the safe disposal of iso-propyl 4-
hydroxyphenylacetate from a laboratory setting. This procedure is designed to comply with
general laboratory safety standards and hazardous waste regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety
goggles, and a laboratory coat.[2]

e Handle the chemical in a well-ventilated area, such as a fume hood, to avoid inhalation of
any dust or vapors.

2. Waste Segregation:

» Do not mix iso-propyl 4-hydroxyphenylacetate waste with other chemical waste streams
unless compatibility has been verified.[3][4]

o Keep solid and liquid waste containing this chemical in separate, designated containers.[3]
3. Waste Collection and Containment:

o Collect waste iso-propyl 4-hydroxyphenylacetate in a dedicated, properly labeled, and
chemically compatible container.[5]

o The container must be in good condition, free from leaks, and have a secure, tight-fitting lid.

[6]

o Clearly label the waste container with "Hazardous Waste," the full chemical name "iso-
propyl 4-hydroxyphenylacetate,” and the relevant hazard symbols (e.g., corrosive,
harmful).

4. Storage of Chemical Waste:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[5]

e This area should be away from heat sources, direct sunlight, and incompatible chemicals.[2]
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Ensure the storage area has secondary containment to prevent spills from spreading.
. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for pickup.[5]

Provide them with the necessary information about the waste, including the chemical name
and quantity.

Follow their specific instructions for packaging and preparing the waste for transport.
. Documentation and Record-Keeping:

Maintain accurate records of the amount of iso-propyl 4-hydroxyphenylacetate waste
generated and its disposal date.

Retain any documentation provided by the waste disposal service, such as waste manifests,
for regulatory compliance.[7]

Important Considerations:

Never dispose of iso-propyl 4-hydroxyphenylacetate down the drain or in the regular
trash.[2] This can lead to environmental contamination and potentially dangerous chemical
reactions in the drainage system.[2]

Familiarize yourself with and adhere to all local, state, and federal regulations regarding
hazardous waste disposal, such as the Resource Conservation and Recovery Act (RCRA) in
the United States.[8][9]

lll. Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for iso-propyl 4-
hydroxyphenylacetate.

‘‘‘‘‘‘‘‘‘
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Click to download full resolution via product page

Caption: Disposal workflow for iso-propyl 4-hydroxyphenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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